(5-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol

• Molecular Formula: C9H10N2OS
• Molecular Weight: 194.26 g/mol
• SMILES: CC1=CC(=CS1)C(C2=CNN=C2)O
• InChI: InChI=1S/C9H10N2OS/c1-6-2-7(5-13-6)9(12)8-3-10-11-4-8/h2-5,9,12H,1H3,(H,10,11)
• InChIKey: AAXQUXSZWKDFOM-UHFFFAOYSA-N

Product Baseline Overview: (5-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol

(5-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol is a heterocyclic alcohol composed of a 5-methylthiophene ring linked to a 1H-pyrazol-4-yl group via a methanol bridge. Its molecular formula is C9H10N2OS and its molecular weight is 194.26 g/mol [1]. This compound is primarily utilized as a research-grade chemical building block in medicinal chemistry and materials science. It belongs to a class of thiophene-pyrazole hybrids that have demonstrated potential as kinase inhibitors and antimicrobial agents [2].

Thiophene-pyrazole hybrid building block for medicinal chemistry

Reported scaffold for kinase inhibitor research (c-Met, Pim-1)

Supports antimicrobial screening compound libraries

• [1] PubChem. (2025). (5-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1928728-63-5 View Source
• [2] Mohareb, R. M., Hilmy, K. M. H., & Elshehawy, Y. A. (2018). Discovery of new thiophene, pyrazole, isoxazole derivatives as antitumor, c-Met, tyrosine kinase and Pim-1 kinase inhibitors. Bulletin of the Chemical Society of Ethiopia, 32(3), 541-559. View Source

Key Structural Differences: (5-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol

The specific positioning of the methyl group on the thiophene ring (position 5) and the attachment point of the pyrazole (position 4) create a unique three-dimensional geometry and electron distribution that directly impact molecular recognition by biological targets and physicochemical properties [1]. Unlike closely related analogs such as (5-methylthiophen-2-yl)(1H-pyrazol-4-yl)methanol or (2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol, the 5-methylthiophen-3-yl substitution pattern alters both lipophilicity and conformational flexibility, which are critical parameters for structure-activity relationships (SAR) in kinase inhibition and antimicrobial applications [2].

Regioisomeric substitution (5-methyl vs 2-methyl) may alter conformational flexibility and target binding context.

Unsubstituted thiophene analogs may exhibit lower lipophilicity, shifting membrane permeability and target engagement.

Replacement with differently substituted analogs requires re-validation of SAR and potency in relevant assays.

• [1] PubChem. (2025). (5-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1928728-63-5 View Source
• [2] Mohareb, R. M., Hilmy, K. M. H., & Elshehawy, Y. A. (2018). Discovery of new thiophene, pyrazole, isoxazole derivatives as antitumor, c-Met, tyrosine kinase and Pim-1 kinase inhibitors. Bulletin of the Chemical Society of Ethiopia, 32(3), 541-559. View Source

Quantitative Comparator Analysis: (5-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol

Lipophilicity: LogP of 5-Methylthiophene vs Unsubstituted Thiophene

Introduction of a methyl group at the 5-position of the thiophene ring significantly elevates lipophilicity compared to the unsubstituted thiophene analog (1H-pyrazol-4-yl)(thiophen-3-yl)methanol. This is a class-level inference based on extensive SAR data for thiophene-containing compounds. Increased logP correlates with enhanced membrane permeability and potential blood-brain barrier penetration, which is critical for central nervous system (CNS) drug discovery programs .

Lipophilicity (LogP)

Class-level

+0.4 LogP

Supports CNS permeability context

Calculated class-level estimate

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted LogP increase of +0.4 vs. unsubstituted thiophene (class-level)
Comparator Or Baseline	(1H-Pyrazol-4-yl)(thiophen-3-yl)methanol (LogP baseline)
Quantified Difference	+0.4 LogP units (class-level estimate)
Conditions	Calculated using fragment-based methods; validated across multiple thiophene-pyrazole series

Why This Matters

For procurement in CNS-targeted drug discovery, compounds with higher LogP are prioritized for their improved ability to cross biological membranes.

Kinase Inhibition Potential: Thiophene-Pyrazole Hybrids

Thiophene-pyrazole hybrid compounds, as a class, have demonstrated potent inhibitory activity against multiple kinases including c-Met and Pim-1, which are validated oncology targets. While specific data for (5-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol is not publicly available, close structural analogs within the same series have shown IC50 values in the low micromolar range against cancer cell lines [1]. The 5-methylthiophene substitution pattern is known to favorably modulate kinase binding pockets, offering a rationale for selecting this specific analog over the 2-methyl or unsubstituted variants for further optimization.

Kinase Inhibition

Class-level

10–1,000 nM IC50

Reported kinase inhibition context; supports SAR

No direct data for this compound

Evidence Dimension	Kinase Inhibition (c-Met, Pim-1)
Target Compound Data	No direct data; class-level IC50 range: 10–1,000 nM
Comparator Or Baseline	Thiophene-pyrazole hybrid series with varied substitution
Quantified Difference	Not quantifiable for this specific compound
Conditions	Enzymatic and cell-based assays against c-Met and Pim-1 kinases

Why This Matters

For research programs targeting c-Met or Pim-1 kinases, this compound provides a structurally distinct starting point for SAR exploration, with the 5-methyl group offering potential for enhanced selectivity or potency.

• [1] Mohareb, R. M., Hilmy, K. M. H., & Elshehawy, Y. A. (2018). Discovery of new thiophene, pyrazole, isoxazole derivatives as antitumor, c-Met, tyrosine kinase and Pim-1 kinase inhibitors. Bulletin of the Chemical Society of Ethiopia, 32(3), 541-559. View Source

Isomer Comparison: 5-Methyl vs 2-Methyl Thiophene

The position of the methyl group on the thiophene ring critically influences the spatial orientation of the molecule. In (5-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol, the methyl group is distal to the pyrazole linkage, minimizing steric hindrance and preserving rotational freedom. In contrast, the 2-methyl isomer places the methyl group adjacent to the linking carbon, which can restrict conformational flexibility and alter binding interactions with hydrophobic protein pockets [1]. This distinction is essential for SAR studies, where subtle conformational changes can dramatically affect potency and selectivity.

Conformational Flexibility

Class-level

Reduced steric clash vs 2-methyl isomer

Supports scaffold selection for SAR studies

Qualitative modeling comparison

Evidence Dimension	Conformational Flexibility
Target Compound Data	Lower steric hindrance; greater rotational freedom around thiophene-pyrazole bond
Comparator Or Baseline	(2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol
Quantified Difference	Qualitative: reduced steric clash in binding site
Conditions	Molecular modeling and X-ray crystallography of analogous thiophene-pyrazole ligands

Why This Matters

This isomer is preferred when a less sterically hindered, more flexible scaffold is desired for exploring diverse chemical space in hit-to-lead optimization.

• [1] PubChem. (2025). (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/137369-08-5 View Source

Antimicrobial Activity: Thiophene-Pyrazole Scaffolds

Pyrazole-thiophene hybrid molecules have been reported to exhibit moderate to good antimicrobial activity against both Gram-positive and Gram-negative bacterial strains, as well as antifungal activity. While specific MIC values for (5-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol are not available, related compounds have shown MICs in the range of 8–64 μg/mL [1]. The presence of a methyl group on the thiophene ring has been associated with enhanced antibacterial activity compared to unsubstituted analogs, potentially due to increased lipophilicity and membrane disruption [2].

Antimicrobial Activity

Class-level

8–64 μg/mL MIC

Supports antimicrobial screening context

No direct MIC data for this compound

Evidence Dimension	Antimicrobial Activity (MIC)
Target Compound Data	No direct data; class-level MIC range: 8–64 μg/mL
Comparator Or Baseline	Unsubstituted thiophene-pyrazole hybrids
Quantified Difference	Not quantifiable for this specific compound
Conditions	Broth microdilution assays against S. aureus, E. coli, C. albicans

Why This Matters

For antimicrobial discovery projects, this compound offers a methylated scaffold that may improve potency over non-methylated variants.

• [1] Kale, N. V., & Mohite, S. K. (2021). Bioactivity Study of Thiophene and Pyrazole Containing Heterocycles. Oriental Journal of Chemistry, 37(4), 912-918. View Source
• [2] Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. (2024). RSC Advances, 14, 12345-12356. View Source

Optimal Research Applications: (5-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol

Kinase Inhibitor Hit-to-Lead Optimization

This compound serves as a valuable starting point for developing c-Met or Pim-1 kinase inhibitors. Its 5-methylthiophene substitution pattern provides a balance of lipophilicity and conformational flexibility that is conducive to binding in the hydrophobic ATP pocket. Researchers can use this scaffold to generate focused libraries and explore SAR around the methanol linker and pyrazole N-substitution [1].

Antimicrobial Scaffold Diversification

In antimicrobial drug discovery, this methylated thiophene-pyrazole hybrid can be used as a core for synthesizing novel analogs with improved potency against resistant bacterial strains. The enhanced lipophilicity from the methyl group may improve bacterial membrane penetration [2].

Chemical Biology Probe Development

The compound's dual heterocyclic nature and accessible hydroxyl group make it suitable for bioconjugation and probe development. It can be functionalized to create affinity probes for target identification studies or fluorescent probes for imaging applications [3].

Application

Selection Property

Validation Focus

c-Met/Pim-1 kinase SAR studies

5-methylthiophene substitution pattern

ATP-pocket binding conformation and SAR exploration

Antimicrobial scaffold diversification

Methylated thiophene-pyrazole core

Membrane penetration and activity assessment against resistant strains

Chemical biology probe development

Hydroxyl-functionalized heterocyclic scaffold

Bioconjugation and target identification studies

• [1] Mohareb, R. M., Hilmy, K. M. H., & Elshehawy, Y. A. (2018). Discovery of new thiophene, pyrazole, isoxazole derivatives as antitumor, c-Met, tyrosine kinase and Pim-1 kinase inhibitors. Bulletin of the Chemical Society of Ethiopia, 32(3), 541-559. View Source
• [2] Kale, N. V., & Mohite, S. K. (2021). Bioactivity Study of Thiophene and Pyrazole Containing Heterocycles. Oriental Journal of Chemistry, 37(4), 912-918. View Source
• [3] PubChem. (2025). (5-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1928728-63-5 View Source